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Compound of Interest

Compound Name:
Tert-butyl pent-4-EN-1-

ylcarbamate

Cat. No.: B1280879 Get Quote

An In-depth Technical Guide to the Safe Handling of Tert-butyl pent-4-EN-1-ylcarbamate

This guide provides a comprehensive overview of the chemical properties, hazards, and safe

handling procedures for Tert-butyl pent-4-EN-1-ylcarbamate (CAS No. 202925-92-6). It is

intended for researchers, scientists, and drug development professionals who may handle this

compound in a laboratory setting. The information herein is synthesized from authoritative

sources to ensure technical accuracy and promote a culture of safety.

Compound Identification and Chemical Properties
Tert-butyl pent-4-EN-1-ylcarbamate, also known as N-Boc-4-penten-1-amine, is a carbamate

derivative commonly used in organic synthesis. The tert-butyloxycarbonyl (Boc) protecting

group makes it a useful building block in the synthesis of more complex molecules, particularly

in pharmaceutical research.

Chemical Structure:

Caption: Chemical structure of Tert-butyl pent-4-EN-1-ylcarbamate.

Table 1: Physicochemical Properties of Tert-butyl pent-4-EN-1-ylcarbamate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1280879?utm_src=pdf-interest
https://www.benchchem.com/product/b1280879?utm_src=pdf-body
https://www.benchchem.com/product/b1280879?utm_src=pdf-body
https://www.benchchem.com/product/b1280879?utm_src=pdf-body
https://www.benchchem.com/product/b1280879?utm_src=pdf-body
https://www.benchchem.com/product/b1280879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C10H19NO2 [1]

Molecular Weight 185.26 g/mol [1]

IUPAC Name
tert-butyl N-pent-4-

enylcarbamate
[1]

CAS Number 202925-92-6 [1][2]

Physical State

Not explicitly stated, but similar

compounds are liquids or low-

melting solids.

| Computed Properties | XLogP3: 2.4, Rotatable Bond Count: 5 |[1] |

Hazard Identification and Toxicology
Understanding the potential hazards is paramount for safe handling. This compound shares

toxicological properties with other carbamates, primarily acting as a cholinesterase inhibitor.

GHS Classification
According to aggregated data from notifications to the European Chemicals Agency (ECHA),

Tert-butyl pent-4-EN-1-ylcarbamate is classified as follows:

Pictogram: Warning

Hazard Statement: H302 - Harmful if swallowed.[1]

Hazard Class: Acute Toxicity 4 (Oral)[1]

Toxicological Mechanism of Action
Carbamates, as a class, are known to be reversible inhibitors of the acetylcholinesterase

(AChE) enzyme.[3][4] AChE is responsible for breaking down the neurotransmitter

acetylcholine at neuronal synapses and neuromuscular junctions. Inhibition of AChE leads to

an accumulation of acetylcholine, causing a state of overstimulation known as a cholinergic

crisis.[5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-pent-4-EN-1-ylcarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-pent-4-EN-1-ylcarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-pent-4-EN-1-ylcarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-pent-4-EN-1-ylcarbamate
https://www.achemblock.com/u110894-tert-butyl-pent-4-en-1-ylcarbamate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-pent-4-EN-1-ylcarbamate
https://www.benchchem.com/product/b1280879?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-pent-4-EN-1-ylcarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-pent-4-EN-1-ylcarbamate
https://resources.schn.health.nsw.gov.au/policies/policies/pdf/2012-9045.pdf
https://www.ncbi.nlm.nih.gov/books/NBK482183/
https://www.merckmanuals.com/professional/injuries-poisoning/poisoning/organophosphate-poisoning-and-carbamate-poisoning
https://www.msdmanuals.com/professional/injuries-poisoning/poisoning/organophosphate-poisoning-and-carbamate-poisoning
https://www.researchgate.net/publication/40025137_Carbamate_poisoning_treatment_recommendations_in_the_setting_of_a_mass_casualties_event
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unlike organophosphates which cause irreversible inhibition, the bond formed by carbamates

with AChE is reversible and typically hydrolyzes spontaneously, leading to a shorter duration of

toxic effects, often less than 24-48 hours.[4][5][6]

Symptoms of Exposure (Cholinergic Toxidrome): Exposure can occur through ingestion,

inhalation, or skin absorption.[3] Symptoms are broadly categorized as muscarinic and

nicotinic:

Muscarinic Effects: Salivation, Lacrimation (tearing), Urination, Defecation, GI distress

(vomiting, diarrhea), Emesis (vomiting), Miosis (pinpoint pupils), bronchospasm, and

excessive respiratory secretions.[4][5][6]

Nicotinic Effects: Muscle fasciculations, cramping, weakness, and in severe cases, paralysis

and respiratory failure.[3]

Standard Operating Procedure for Safe Handling
A systematic approach to handling minimizes the risk of exposure. The following protocol

should be adopted for all work involving Tert-butyl pent-4-EN-1-ylcarbamate.
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1. Risk Assessment & Protocol Review

2. Assemble Engineering Controls
(Fume Hood)

3. Don Personal Protective Equipment (PPE)

4. Handle Compound in Fume Hood
- Weigh solids carefully

- Transfer liquids with caution

5. Post-Handling Decontamination
- Clean work surfaces

- Decontaminate glassware

6. Doff & Dispose of PPE Properly

7. Segregate & Label Waste

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for the safe handling of laboratory chemicals.
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Engineering Controls
Ventilation: Always handle Tert-butyl pent-4-EN-1-ylcarbamate inside a certified chemical

fume hood to minimize inhalation exposure.[8][9] Ensure the sash is at the appropriate

height.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[8][9]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves for

tears or holes before each use.[9] Wash gloves before removal and dispose of them in

accordance with institutional policy.

Body Protection: A lab coat must be worn and fully fastened.[9] Long pants and closed-toe

shoes are mandatory; sandals and perforated shoes are not permitted.[9]

Specific Handling Practices
Avoidance of Exposure: Do not smell or taste chemicals.[8] Avoid creating aerosols or dust.

Housekeeping: Maintain a clean and uncluttered workspace.[8] Promptly clean up any spills

using appropriate procedures.

Hygiene: Do not eat, drink, chew gum, or apply cosmetics in the laboratory.[8] Always wash

hands thoroughly with soap and water after handling chemicals and before leaving the lab.[8]

Storage and Stability
Proper storage is crucial for maintaining the integrity of the compound and ensuring safety.

Table 2: Storage and Stability Information
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Parameter Recommendation Source

Storage Conditions

Keep container tightly
closed in a dry, cool, and
well-ventilated place.

[10]

Incompatible Materials Strong oxidizing agents. [11]

Stability

Stable under recommended

storage conditions.

Carbamates in general can be

unstable in biological matrices

or at elevated temperatures.

[11][12]

| Hazardous Decomposition | Thermal decomposition can produce nitrogen oxides (NOx),

carbon monoxide (CO), and carbon dioxide (CO2). |[11] |

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure. All laboratory

personnel should be familiar with the location of safety showers, eyewash stations, and first aid

kits.[13]
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Route of Exposure

Immediate Actions

Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Flush skin with water for 15 min.

Flush eyes with water for 15 min,
- holding eyelids open.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth. Do NOT induce vomiting.
Call Poison Center immediately.

Seek Immediate Medical Attention
Bring SDS with Victim

Click to download full resolution via product page

Caption: Decision logic for first aid response to chemical exposure.

First Aid Measures
Skin Contact: Immediately remove all contaminated clothing.[3] Flush the affected area with

copious amounts of water for at least 15 minutes.[11] Seek medical attention if irritation

persists.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Inhalation: Move the person to fresh air.[11] If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.

Ingestion: If the substance is swallowed, rinse the mouth with water. Do NOT induce

vomiting.[14] Call a poison control center or physician immediately for treatment advice.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1280879?utm_src=pdf-body-img
https://resources.schn.health.nsw.gov.au/policies/policies/pdf/2012-9045.pdf
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.echemi.com/produce/pr2407238077-151978-50-6-tert-butyl-n-pent-4-ynylcarbamate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note to Physicians
This compound is a carbamate and a reversible acetylcholinesterase inhibitor.

Treatment: Management is primarily supportive. Atropine is the primary antidote to reverse

muscarinic symptoms (e.g., excessive secretions, bronchospasm).[4][6] It should be

administered until signs of atropinization (e.g., drying of secretions) are observed.[4]

Oximes (e.g., Pralidoxime/2-PAM): The use of oximes is generally not recommended and

may be contraindicated in pure carbamate poisoning, as carbamates detach spontaneously

from the enzyme.[3][4]

Disposal Considerations
Chemical waste must be handled and disposed of in accordance with all local, state, and

federal regulations.

Waste Segregation: Dispose of unused product and contaminated materials (e.g., gloves,

absorbent paper) in a designated hazardous waste container.

Container Labeling: Ensure the waste container is properly labeled with the chemical name

and associated hazards.[13]

Environmental Release: Do not allow the product to enter drains or waterways.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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